1-(4-ethoxyphenyl)-N,5-dimethyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(4-ethoxyphenyl)-N,5-dimethyl-N-phenyltriazole-4-carboxamide
• InChI: InChI=1S/C19H20N4O2/c1-4-25-17-12-10-16(11-13-17)23-14(2)18(20-21-23)19(24)22(3)15-8-6-5-7-9-15/h5-13H,4H2,1-3H3
• InChI Key: BZDXPLYQQDLPKS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)N(C)C3=CC=CC=C3)C
• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol

Description

1-(4-ethoxyphenyl)-N,5-dimethyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide, also known as EPTC, is a herbicide that is widely used in agriculture to control weeds. EPTC belongs to the family of triazole herbicides, which are known for their broad-spectrum activity against a wide range of weeds. The chemical structure of EPTC is shown below:

Mechanism of Action

1-(4-ethoxyphenyl)-N,5-dimethyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide works by inhibiting the enzyme acetaldehyde dehydrogenase, which is essential for the metabolism of acetaldehyde in plants. This leads to the accumulation of acetaldehyde in the plant cells, which results in cell death. This compound also interferes with the synthesis of proteins and nucleic acids in the plant cells, leading to the inhibition of growth and development.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects on plants. It inhibits the synthesis of chlorophyll, which is essential for photosynthesis, and disrupts the balance of hormones in the plant cells. This compound also affects the cell membrane, causing it to become more permeable and leading to the leakage of cellular contents.

Advantages and Limitations for Lab Experiments

1-(4-ethoxyphenyl)-N,5-dimethyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide is a widely used herbicide in agriculture, and its effectiveness and low toxicity make it a popular choice for weed control. However, this compound can be expensive to produce and may not be suitable for all crops or soils. In addition, this compound can have negative effects on non-target species, such as beneficial insects and soil microorganisms.
List of

Future Directions

1. Development of new synthesis methods for 1-(4-ethoxyphenyl)-N,5-dimethyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide that are more efficient and cost-effective.
2. Investigation of the effects of this compound on non-target species, such as pollinators and soil microorganisms.
3. Study of the potential for this compound to be used in combination with other herbicides to increase effectiveness and reduce negative effects.
4. Investigation of the mechanisms of resistance to this compound in weeds and development of strategies to overcome resistance.
5. Development of new formulations of this compound that are more stable and have a longer shelf life.
Conclusion
In conclusion, this compound is a widely used herbicide that has been extensively studied for its herbicidal properties and its effects on the environment. This compound works by inhibiting the enzyme acetaldehyde dehydrogenase, leading to the accumulation of acetaldehyde in plant cells and resulting in cell death. This compound has several advantages, including its effectiveness and low toxicity, but also has limitations, including its cost and negative effects on non-target species. Future research on this compound should focus on developing new synthesis methods, investigating the effects on non-target species, and developing strategies to overcome resistance.

Scientific Research Applications

1-(4-ethoxyphenyl)-N,5-dimethyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide has been extensively studied for its herbicidal properties and its effects on the environment. Scientific research has shown that this compound is effective against a wide range of weeds, including annual grasses and broadleaf weeds. This compound has also been shown to have a low toxicity to mammals and birds, making it a safer alternative to other herbicides.